Cas no 349404-87-1 (ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate)

Ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate is a brominated sulfonamide derivative featuring a piperazine core with an ethyl carboxylate substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The presence of the 4-bromobenzenesulfonyl group enhances reactivity for further functionalization, while the piperazine scaffold contributes to improved solubility and binding affinity in drug design. Its well-defined chemical properties make it suitable for cross-coupling reactions and the development of targeted therapeutics. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate structure

349404-87-1 structure

Product Name:ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate

CAS No:349404-87-1

MF:C₁₃H₁₇BrN₂O₄S

MW:377.254081487656

CID:6347727

PubChem ID:1129613

Update Time:2025-05-27

ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate
- MLS001204802
- SMR000517174
- 349404-87-1
- Z33496169
- F0869-0032
- CHEMBL1885231
- 4-(4-Bromo-benzenesulfonyl)-piperazine-1-carboxylic acid ethyl ester
- ethyl 4-(4-bromophenyl)sulfonylpiperazine-1-carboxylate
- HMS2836O13
- AKOS000383643
- Oprea1_539432
- Oprea1_118089
- CCG-109870
- ethyl 4-((4-bromophenyl)sulfonyl)piperazine-1-carboxylate
- Inchi： 1S/C13H17BrN2O4S/c1-2-20-13(17)15-7-9-16(10-8-15)21(18,19)12-5-3-11(14)4-6-12/h3-6H,2,7-10H2,1H3
- InChI Key： YLUZXIOVZYUIAU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

Exact Mass: 376.00924g/mol
Monoisotopic Mass: 376.00924g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 75.3Å²

ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0869-0032-2μmol	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0869-0032-5μmol	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0869-0032-10μmol	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0869-0032-1mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0869-0032-2mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0869-0032-3mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0869-0032-4mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0869-0032-5mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0869-0032-10mg	ethyl 4-(4-bromobenzenesulfonyl)piperazine-1-carboxylate	349404-87-1	90%+	10mg	$79.0	2023-07-28